Cas no 71785-96-1 (Benzene, 1,2-bis(bromomethyl)-3-methoxy-)

• Product Name: Benzene, 1,2-bis(bromomethyl)-3-methoxy-
• CAS No: 71785-96-1
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• MDL: MFCD23378987
• CID: 1755448
• PubChem ID: 11277819
• Update Time: 2025-09-27

Benzene, 1,2-bis(bromomethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-bis(bromomethyl)-3-methoxy-
• 2,3-Bis(brommethyl)methoxybenzol
• 1,2-BIS(BROMOMETHYL)-3-METHOXYBENZENE
• SCHEMBL2061864
• DB-161848
• 71785-96-1
• 2,3-bis-(bromomethyl)anisole
• GGQGEUNWYGXQDS-UHFFFAOYSA-N

• MDL： MFCD23378987
• Inchi： 1S/C9H10Br2O/c1-12-9-4-2-3-7(5-10)8(9)6-11/h2-4H,5-6H2,1H3
• InChI Key： GGQGEUNWYGXQDS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1CBr)OC

Computed Properties

• Exact Mass: 291.9098
• Monoisotopic Mass: 291.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 1,2-bis(bromomethyl)-3-methoxy-

Benzene, 1,2-bis(bromomethyl)-3-methoxy-

The compound with CAS No 71785-96-1, commonly referred to as Benzene, 1,2-bis(bromomethyl)-3-methoxy, is a significant organic compound in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two bromomethyl groups at positions 1 and 2 and a methoxy group at position 3. The combination of these substituents imparts distinct chemical properties that make it valuable for various applications.

Recent studies have highlighted the potential of Benzene, 1,2-bis(bromomethyl)-3-methoxy in the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers and composites. For instance, its bromomethyl groups can act as reactive sites for polymerization reactions, enabling the creation of high-performance materials with tailored mechanical and thermal properties. This has opened new avenues in the field of materials science, particularly in the design of lightweight and durable polymers for aerospace and automotive industries.

In addition to its role in materials science, Benzene, 1,2-bis(bromomethyl)-3-methoxy has shown promise in medicinal chemistry. The methoxy group at position 3 contributes to the compound's ability to interact with biological systems. Recent research has focused on its potential as a precursor for drug delivery systems and as a building block for bioactive molecules. Its reactivity and structural versatility make it an attractive candidate for synthesizing compounds with therapeutic applications.

The synthesis of Benzene, 1,2-bis(bromomethyl)-3-methoxy involves a multi-step process that typically includes Friedel-Crafts alkylation followed by bromination. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

From an environmental perspective, understanding the fate and transport of Benzene, 1,2-bis(bromomethyl)-3-methoxy in natural systems is crucial. Recent studies have investigated its biodegradation pathways under various environmental conditions. These studies have provided insights into its persistence in soil and water systems, which is essential for assessing its potential impact on ecosystems.

In conclusion, Benzene, 1,2-bis(bromomethyl)-3-methoxy (CAS No 71785-96-1) is a versatile compound with applications spanning materials science, medicinal chemistry, and environmental studies. Its unique structure and reactivity continue to drive innovative research across multiple disciplines.